Cas no 85392-27-4 ((2-Chlorophenyl)methyl 4-hydroxybenzoate)

• Product Name: (2-Chlorophenyl)methyl 4-hydroxybenzoate
• CAS No: 85392-27-4
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• CID: 990380
• PubChem ID: 2624926
• Update Time: 2024-03-01

(2-Chlorophenyl)methyl 4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)methyl 4-hydroxybenzoate
• 7910S1F5QK
• 4-Hydroxybenzoic acid (2-chlorophenyl)methyl ester
• Q27266703
• (2-Chlorophenyl)methyl 4-hydroxybenzoate

• Inchi： 1S/C14H11ClO3/c15-13-4-2-1-3-11(13)9-18-14(17)10-5-7-12(16)8-6-10/h1-8,16H,9H2
• InChI Key： ZDAAPEPLJTXHQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 262.039672
• Monoisotopic Mass: 262.039672
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 3.5

Experimental Properties

• Density: 1.323
• Boiling Point: 417°C at 760 mmHg
• Flash Point: 206°C
• Refractive Index: 1.615

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters